Cas no 131034-44-1 (Benzoic acid, 4-(acetyloxy)-2-fluoro-)

Benzoic acid, 4-(acetyloxy)-2-fluoro- structure
131034-44-1 structure
Product Name:Benzoic acid, 4-(acetyloxy)-2-fluoro-
CAS No:131034-44-1
MF:C9H7FO4
MW:198.147886514664
CID:1230500
Update Time:2024-08-05

Benzoic acid, 4-(acetyloxy)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(acetyloxy)-2-fluoro-
    • 4-acetoxy-2-fluorobenzoic acid
    • Inchi: 1S/C9H7FO4/c1-5(11)14-6-2-3-7(9(12)13)8(10)4-6/h2-4H,1H3,(H,12,13)
    • InChI Key: CVRUBIOUACCYQY-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(OC(C)=O)C=C1F

Computed Properties

  • Exact Mass: 198.03281

Experimental Properties

  • Density: 1.377±0.06 g/cm3(Predicted)
  • Boiling Point: 321.2±32.0 °C(Predicted)
  • PSA: 63.6
  • pka: 3.12±0.10(Predicted)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.